Ethyl 3-(thiophen-3-YL)propanoate
Overview
Description
Ethyl 3-(thiophen-3-yl)propanoate is an organic compound belonging to the class of thiophenes. It is a colorless liquid with a characteristic odor and is used in a variety of applications. It has been used as a laboratory reagent, as a synthetic intermediate in the production of pharmaceuticals, and as a fuel additive. Ethyl 3-(thiophen-3-yl)propanoate has also been studied for its potential biological activity.
Scientific Research Applications
Photocatalytic Water Splitting
This compound can be used in photocatalytic systems to produce hydrogen, acting as a photosensitizer due to its polythiophene structure .
Anti-Gastric Cancer Activity
Research has shown that derivatives of thiophene exhibit anti-cancer properties. Ethyl 3-(thiophen-3-YL)propanoate may be used in assays to determine the effectiveness against gastric cancer cells .
Enantioselective Bioreduction
Thiophene derivatives have been used in bioreduction processes with high enantioselectivity, which is crucial for producing pharmaceuticals with the desired chirality .
Biological and Clinical Applications
Indole derivatives, which share a similar structure with thiophene compounds, have diverse biological and clinical applications, suggesting potential uses for Ethyl 3-(thiophen-3-YL)propanoate in similar fields .
Anti-inflammatory and Serotonin Antagonism
Compounds containing the thiophene nucleus have shown anti-inflammatory properties and serotonin antagonism, which could be explored with Ethyl 3-(thiophen-3-YL)propanoate for treating conditions like Alzheimer’s disease .
Chemical Synthesis Intermediate
Ethyl 3-(thiophen-3-YL)propanoate may serve as an intermediate in the synthesis of more complex chemical structures due to its reactive ester group .
properties
IUPAC Name |
ethyl 3-thiophen-3-ylpropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O2S/c1-2-11-9(10)4-3-8-5-6-12-7-8/h5-7H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOBJEKYNLKUWMA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC1=CSC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90443361 | |
Record name | ETHYL 3-(THIOPHEN-3-YL)PROPANOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90443361 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-(thiophen-3-YL)propanoate | |
CAS RN |
99198-96-6 | |
Record name | ETHYL 3-(THIOPHEN-3-YL)PROPANOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90443361 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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